Cas no 13631-91-9 (Propanedioic acid,2-[2-(4-chlorophenyl)hydrazinylidene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[2-(4-chlorophenyl)hydrazinylidene]-, 1,3-diethyl ester
• CAS No: 13631-91-9
• MF: C₁₃H₁₅ClN₂O₄
• MW: 298.722202539444
• CID: 233034
• PubChem ID: 352692
• Update Time: 2025-04-19

Propanedioic acid,2-[2-(4-chlorophenyl)hydrazinylidene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[2-(4-chlorophenyl)hydrazinylidene]-, 1,3-diethyl ester
• diethyl 2-[(4-chlorophenyl)hydrazinylidene]propanedioate
• (4-chloro-phenylhydrazono)-malonic acid diethyl ester
• (4-Chlor-phenylazo)-malonsaeure-diaethylester
• (4-Chlor-phenylhydrazono)-malonsaeure-diaethylester
• < 4-Chlor-phenylazo> -malonsaeure-diaethylester
• 4-Chlor-phenylhydrazono-mesoxalsaeure-diethylester
• AC1L70UX
• diethyl (p-chlorophenylhydrazono)mesoxalate
• Diethylmesoxalat-4-chlorphenylhydrazon
• NSC527461
• Diethyl [2-(4-chlorophenyl)hydrazinylidene]propanedioate
• 13631-91-9
• NSC-527461
• AKOS003581482
• DTXSID30326386

• Inchi： 1S/C13H15ClN2O4/c1-3-19-12(17)11(13(18)20-4-2)16-15-10-7-5-9(14)6-8-10/h5-8,15H,3-4H2,1-2H3
• InChI Key： PSBBHZMFUNMJCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/N=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 298.07215
• Monoisotopic Mass: 298.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 381.7°Cat760mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.54
• PSA: 76.99